Rhodium(iii)-catalyzed oxidative olefination of N-allyl sulfonamides†

Organic & Biomolecular Chemistry Pub Date: 2013-03-12 DOI: 10.1039/C3OB40272J

Abstract

Rhodium(III)-catalyzed oxidative couplings between N-sulfonyl allylamines and activated olefins have been achieved. Only olefination occurred for acrylates, and the butadiene product can be further cyclized under palladium-catalyzed aerobic conditions. The coupling with N,N-dimethylacrylamide followed a cyclization pathway.

Graphical abstract: Rhodium(iii)-catalyzed oxidative olefination of N-allyl sulfonamides
Rhodium(iii)-catalyzed oxidative olefination of N-allyl sulfonamides†
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